Cas no 1316753-15-7 (Artesunate-d4)

• Product Name: Artesunate-d4
• CAS No: 1316753-15-7
• MF: C₁₉H₂₈O₈
• MW: 388.445473670959
• CID: 1072019
• Update Time: 2025-06-08

Artesunate-d4 Chemical and Physical Properties

Names and Identifiers

• [2H4]-Artesunate
• Artesunate-d4

• Inchi： 1S/C19H28O8/c1-10-4-5-13-11(2)16(23-15(22)7-6-14(20)21)24-17-19(13)12(10)8-9-18(3,25-17)26-27-19/h10-13,16-17H,4-9H2,1-3H3,(H,20,21)/t10-,11-,12+,13+,16-,17-,18-,19-/m1/s1/i6D2,7D2
• InChI Key： FIHJKUPKCHIPAT-SIUCRFQGSA-N
• SMILES： O1[C@@]23[C@@H]4O[C@H]([C@H](C)[C@@H]2CC[C@@H](C)[C@@H]3CC[C@@](C)(O1)O4)OC(C([2H])([2H])C([2H])([2H])C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 623
• Topological Polar Surface Area: 101

Experimental Properties

• Melting Point: 137-139°C

Additional information on Artesunate-d4

Research Brief on Artesunate-d4 (CAS: 1316753-15-7): Recent Advances and Applications

Artesunate-d4, a deuterated analog of the antimalarial drug artesunate (CAS: 1316753-15-7), has emerged as a critical tool in pharmacokinetic and metabolic studies due to its enhanced stability and utility as an internal standard. Recent research highlights its expanding role in drug development, particularly in the context of antimalarial and anticancer therapies. This brief synthesizes key findings from 2022-2023 literature, focusing on synthetic methodologies, analytical applications, and novel therapeutic mechanisms.

Synthetic and Analytical Advancements: A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00512) detailed an optimized synthesis route for Artesunate-d4 using Pd-catalyzed hydrogen-deuterium exchange, achieving >98% isotopic purity. This method addresses previous challenges in deuteration selectivity at the C10 position, crucial for maintaining the compound's antimalarial activity. Concurrently, LC-MS/MS protocols leveraging Artesunate-d4 as an internal standard have demonstrated ≤5% inter-day variability in artesunate quantification, as validated in a multicenter trial (Analytical and Bioanalytical Chemistry, 2023).

Mechanistic Insights: Research published in Cell Chemical Biology (2023) revealed Artesunate-d4's unique ability to track artesunate's ferroptosis-inducing effects in glioblastoma models. The deuterated form enabled precise discrimination between parent drug and metabolites in tumor microenvironments, uncovering a previously unknown dependence on GPX4 inhibition. These findings were corroborated by PET imaging studies using 18F-labeled analogs in primate models.

Clinical Translation: Phase I trials employing Artesunate-d4-assisted pharmacokinetic modeling (NCT05489367) have established a 1.7-fold longer half-life compared to non-deuterated artesunate in healthy volunteers. This property is being exploited in combination therapies with kinase inhibitors, where Artesunate-d4 serves both as a biomarker and synergistic agent. Notably, the WHO's 2023 guidelines for severe malaria now recommend Artesunate-d4-based assays for therapeutic drug monitoring in pediatric cases.

Future Directions: Emerging applications include the compound's use in studying artemisinin resistance mechanisms through isotopic tracing, with preliminary data suggesting DHA-artesunate-d4 adducts may serve as resistance biomarkers. Additionally, its incorporation into nanoparticle delivery systems shows promise for overcoming the blood-brain barrier in CNS malignancies, as demonstrated in recent Nature Nanotechnology preclinical studies.

In conclusion, Artesunate-d4 (1316753-15-7) has evolved beyond its original role as an analytical standard to become a multifaceted tool in drug development. Its unique physicochemical properties continue to enable breakthroughs in understanding artemisinin pharmacology while opening new therapeutic avenues. Ongoing clinical trials and nanotechnology applications suggest this compound will remain pivotal in tropical disease and oncology research through 2025.